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Compound of Interest

Compound Name: L82-G17

Cat. No.: B15586069 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS.

This document provides critical safety and logistical information for the handling of L82-G17, a

potent and selective uncompetitive inhibitor of human DNA ligase I. Adherence to these

guidelines is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
Due to the biologically active nature of L82-G17 and its potential cytotoxic effects, stringent

adherence to the following personal protective equipment protocols is mandatory.

Summary of Required PPE
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Protection Type Specification Purpose

Hand Protection
Nitrile gloves (or other

chemically resistant gloves)

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is required when

handling the solid compound

or preparing stock solutions.

Minimizes inhalation of dust or

aerosols.

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability and efficacy of L82-G17, while

also ensuring a safe laboratory environment.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name, CAS number (92285-87-5), and storage conditions on the label

match the order specifications.[1]

Storage:

Solid Form: Store the vial at -20°C for long-term stability.[1] The compound is stable for at

least four years under these conditions.[1]

Solutions: Prepare solutions in a suitable solvent such as DMSO. For stock solutions, it is

recommended to aliquot and store at -80°C to minimize freeze-thaw cycles.

Preparation of Solutions:
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Equilibrate the vial of solid L82-G17 to room temperature before opening to prevent

condensation.

All handling of the solid compound should be performed in a chemical fume hood to avoid

inhalation.

L82-G17 is sparingly soluble in DMSO.[1] Prepare a high-concentration stock solution (e.g.,

10 mM) in DMSO. Further dilutions into aqueous buffers or cell culture media should be

made immediately before use.

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where L82-G17 is handled.

Wash hands thoroughly after handling.

Accidental Exposure Measures
Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation:
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Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is critical to prevent environmental

contamination and accidental exposure.

Spill Management:

Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place in

a sealed container for disposal. Clean the spill area with a suitable solvent (e.g., ethanol)

followed by soap and water.

Small Spills (Solution): Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth). Place the absorbent material in a sealed container for disposal. Clean the spill area.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and follow the procedures for small spills.

Waste Disposal:

Dispose of all waste containing L82-G17 (including empty containers, contaminated gloves,

and absorbent materials) in accordance with local, state, and federal regulations for chemical

waste.

Do not dispose of L82-G17 down the drain or in the general trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15586069?utm_src=pdf-body
https://www.benchchem.com/product/b15586069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow and Safety Checkpoints
The following diagram illustrates the key stages of handling L82-G17, with integrated safety

checkpoints.

Preparation

Experimentation

Disposal

Receive & Inspect L82-G17

Store at -20°C

Check Integrity

Prepare Stock Solution (in Fume Hood)

Equilibrate to RT

Prepare Working Dilutions Wear Full PPE

Perform Experiment
(Cell Culture / Biochemical Assay)

Decontaminate Glassware & Surfaces Wear Full PPE

Dispose of Chemical Waste Wear Full PPE
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Click to download full resolution via product page

Caption: Workflow for handling L82-G17 from receipt to disposal with integrated safety

checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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